3-cyclopropyl-N'-[(E)-(4-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-cyclopropyl-N-[(E)-(4-methoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4O2/c1-21-12-6-2-10(3-7-12)9-16-19-15(20)14-8-13(17-18-14)11-4-5-11/h2-3,6-9,11H,4-5H2,1H3,(H,17,18)(H,19,20)/b16-9+
• InChI Key: ZWBOBMGGHYRUJR-CXUHLZMHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=NNC(=C2)C3CC3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2=NNC(=C2)C3CC3
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

“3-cyclopropyl-N’-[(E)-(4-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also features a cyclopropyl group, a methoxyphenyl group, and a carbohydrazide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, its solubility would be influenced by the polar methoxyphenyl and carbohydrazide groups.

Scientific Research Applications

Corrosion Protection

The behavior of synthesized carbohydrazide-pyrazole compounds, including variations with 4-methoxyphenyl groups, towards the corrosion protection of mild steel in acidic solutions was studied. These compounds demonstrated high inhibition efficiency, suggesting their potential as corrosion inhibitors. The protective layers formed on the metal surface were confirmed through various analytical techniques, highlighting the compounds' adsorption capabilities and their protective mechanism against corrosion Paul, Yadav, & Obot, 2020.

Molecular Docking and Spectroscopic Studies

(E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide and its derivatives have been synthesized and characterized, with molecular docking studies indicating potential as anti-diabetic agents. Spectroscopic methods confirmed the compound's structure, and theoretical studies provided insights into its stability and reactivity. These findings suggest the compound's utility in drug development, particularly for diabetes treatment Karrouchi et al., 2021.

Synthesis of Novel Compounds with Biological Activities

Research has led to the synthesis of new pyrazole and pyrazolopyrimidine derivatives, some of which showed significant in vitro cytotoxic activity against cancer cells. These compounds were synthesized through various reactions and characterized by elemental analysis and spectral data. Their potential anticancer properties highlight the importance of such compounds in medicinal chemistry Hassan, Hafez, & Osman, 2014.

Antimicrobial and Antioxidant Activity

A series of trifluoromethyl-containing (E)-N'-arylidene-1H-pyrazole-1-carbohydrazides were synthesized and evaluated for their antimicrobial and antioxidant properties. These studies revealed the compounds' abilities to capture free radicals and their bacteriostatic and fungistatic activities, suggesting their utility in developing new antimicrobial and antioxidant agents Bonacorso et al., 2012.